![molecular formula C10H12ClNO2 B1332952 Tert-butyl 2-chloropyridine-4-carboxylate CAS No. 295349-62-1](/img/structure/B1332952.png)
Tert-butyl 2-chloropyridine-4-carboxylate
Overview
Description
Tert-butyl 2-chloropyridine-4-carboxylate (TBCPC) is a chemical compound with a wide range of applications in scientific research. It is a versatile compound that can be used in a variety of ways, from synthesizing other compounds to studying biochemical and physiological effects.
Scientific Research Applications
1. Synthesis of Heterocyclic Compounds
Tert-butyl 2-chloropyridine-4-carboxylate plays a crucial role in the synthesis of various heterocyclic compounds. For instance, it has been used in the palladium-catalyzed coupling reactions to produce tert-butyl-4-aryl-1,2,3,6-tetrahydropyridine-1-carboxylates, which are significant in chemical synthesis (Wustrow & Wise, 1991).
2. Asymmetric Synthesis
This compound is also instrumental in asymmetric synthesis. An example is its use in the practical asymmetric synthesis of N-tert-butyl disubstituted pyrrolidines via a nitrile anion cyclization strategy (Chung et al., 2005).
3. Synthesis of Antibiotics
Another significant application of this compound is in the synthesis of antibiotics. The compound has been used in the Pd(0)-catalyzed regioselective arylation of alkyl 4-thiazolecarboxylate, contributing to the production of components for the complex heterocyclic core of thiopeptides antibiotics (Martin et al., 2008).
4. Crystallography Studies
It's also used in crystallography studies to understand molecular structures and packing. An example is the study of tert-butyl (6S)-4-hydroxy-6-isobutyl-2-oxo-1,2,5,6-tetrahydropyridine-1-carboxylate (Didierjean et al., 2004).
5. Development of Polymer Materials
This compound is also relevant in the development of polymer materials, such as the synthesis of ortho-linked polyamides based on bis(ether-carboxylic acid) or bis(ether amine) derived from 4-tert-butylcatechol (Hsiao et al., 2000).
6. Intermediate in Anticancer Drugs
This compound serves as an important intermediate in the synthesis of small molecule anticancer drugs (Zhang et al., 2018).
properties
IUPAC Name |
tert-butyl 2-chloropyridine-4-carboxylate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12ClNO2/c1-10(2,3)14-9(13)7-4-5-12-8(11)6-7/h4-6H,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FPUSSPQEUANTGI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)C1=CC(=NC=C1)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12ClNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50376247 | |
Record name | tert-Butyl 2-chloropyridine-4-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50376247 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
213.66 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
295349-62-1 | |
Record name | tert-Butyl 2-chloropyridine-4-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50376247 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | tert-butyl 2-chloropyridine-4-carboxylate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
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